Cas no 1805333-41-8 (3-(Chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1805333-41-8
• MF: C₇H₄Cl₃F₂N
• MW: 246.469165802002
• CID: 4850405
• Update Time: 2025-06-08

3-(Chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Cl3F2N/c8-1-3-5(9)4(7(11)12)2-13-6(3)10/h2,7H,1H2
• InChI Key： KBYNIXGXTBGNRD-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1CCl)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine

Professional Introduction to 3-(Chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805333-41-8)

3-(Chloromethyl)-2,4-dichloro-5-()pyridine (CAS No. 1805333-41-8) is a highly versatile intermediate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of multiple reactive sites, make it a valuable building block for the synthesis of various bioactive molecules. This compound belongs to the pyridine class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities and industrial applications.

The molecular structure of 3-(chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine consists of a pyridine ring substituted with chloromethyl, dichloro, and difluoromethyl groups. These substituents not only enhance the reactivity of the compound but also contribute to its potential utility in drug discovery and development. The chloromethyl group, in particular, serves as a reactive handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

In recent years, there has been a growing interest in exploring the synthetic applications of this compound. Researchers have leveraged its reactivity to develop novel methodologies for constructing complex organic molecules. For instance, the chloromethyl group can undergo nucleophilic addition reactions with various nucleophiles, including amines and alcohols, to form ether or amide linkages. This property has been exploited in the synthesis of peptidomimetics and other bioactive peptides.

The dichloro and difluoromethyl substituents on the pyridine ring further enhance the compound's utility as a synthetic intermediate. These groups can participate in various chemical transformations, such as cross-coupling reactions, which are widely used in modern drug synthesis. The presence of these electron-withdrawing groups also influences the electronic properties of the molecule, making it more susceptible to certain types of reactions while providing stability under specific conditions.

One of the most notable applications of 3-(chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine is in the development of pharmaceutical agents. The pyridine scaffold is a common motif in many drugs due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. Researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are crucial for treating various types of cancers and inflammatory diseases.

Recent studies have highlighted the potential of this compound in the design of novel agrochemicals. The structural features of 3-(chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine make it an attractive candidate for developing pesticides and herbicides that target specific enzymes or receptors in pests. By modifying its structure through further chemical transformations, scientists can fine-tune its biological activity to achieve higher efficacy and selectivity.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new catalytic systems. Researchers have employed it as a model substrate to investigate the effects of different reaction conditions on organic transformations. These studies not only contribute to our fundamental understanding of chemical reactions but also provide insights into optimizing synthetic pathways for industrial applications.

In conclusion, 3-(chloromethyl)-2,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805333-41-8) is a multifunctional intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable building block for synthesizing various bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and industrial chemistry is likely to grow even further.